2-[(7-cyano-4-hydroxy-2-oxo-1,2-dihydrothieno[3,2-d]pyrimidin-6-yl)thio]-N-(1-phenylethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of compounds with thieno[3,2-d]pyrimidine cores involves several key steps. A study by Hossan et al. (2012) detailed the synthesis of pyridines, pyrimidinones, and oxazinones, starting from citrazinic acid and involving multiple steps such as condensation and cyclization. This process is indicative of the complexity involved in synthesizing such compounds (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).
Molecular Structure Analysis
Elmuradov et al. (2011) synthesized 2,3-dimethyl- and 2,3-tri-, 2,3-tetra-, and 2,3-pentamethylene-substituted 8-arylidene-6,7-dihydro-pyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4-ones, demonstrating the flexibility in modifying the thieno[3,2-d]pyrimidine framework (Elmuradov, Bozorov, & Shakhidoyatov, 2011).
Chemical Reactions and Properties
A study by Subasri et al. (2016) on the crystal structures of related compounds revealed that these molecules often have a folded conformation, with intramolecular hydrogen bonds stabilizing this structure. This characteristic affects their reactivity and interactions (Subasri, Timiri, Barji, Jayaprakash, Vijayan, & Velmurugan, 2016).
Physical Properties Analysis
The physical properties of thieno[3,2-d]pyrimidin derivatives, such as solubility and melting points, are influenced by their structural modifications. For instance, the introduction of different substituents can significantly alter these properties, as seen in the study by Gangjee et al. (2009), who synthesized analogues as potential dual thymidylate synthase and dihydrofolate reductase inhibitors (Gangjee, Li, Kisliuk, Cody, Pace, Piraino, & Makin, 2009).
Chemical Properties Analysis
The chemical properties, such as reactivity and stability, of thieno[3,2-d]pyrimidin derivatives are largely determined by their functional groups and overall structure. Studies like that of El Azab and Elkanzi (2014) demonstrate the varied chemical reactivity of these compounds through the formation of diverse derivatives, indicating a wide range of possible chemical behaviors (El Azab & Elkanzi, 2014).
Scientific Research Applications
Antimicrobial Applications
Compounds structurally related to "2-[(7-cyano-4-hydroxy-2-oxo-1,2-dihydrothieno[3,2-d]pyrimidin-6-yl)thio]-N-(1-phenylethyl)acetamide" have been synthesized and evaluated for their antimicrobial properties. Studies have shown that derivatives incorporating pyrimidinone and thieno[3,2-d]pyrimidin moieties possess good antibacterial and antifungal activities, comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012). This suggests potential applications in developing new antimicrobial agents to combat resistant microbial strains.
Anti-inflammatory Applications
The synthesis and evaluation of derivatives related to this compound have also shown promising anti-inflammatory activities. For instance, compounds fused to a thiophene moiety using citrazinic acid as a synthon demonstrated anti-inflammatory effects comparable to Prednisolone®, a standard anti-inflammatory drug (Amr et al., 2007). This highlights the potential for these compounds in the development of new anti-inflammatory therapies.
Potential Antitumor Activities
Additionally, certain derivatives have exhibited potential antitumor activities. Synthesis and evaluation of new derivatives have led to compounds that display potent anticancer activity against various human cancer cell lines, including breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116) (Hafez & El-Gazzar, 2017). These findings suggest that modifications of the "2-[(7-cyano-4-hydroxy-2-oxo-1,2-dihydrothieno[3,2-d]pyrimidin-6-yl)thio]-N-(1-phenylethyl)acetamide" structure could lead to novel antitumor agents.
properties
IUPAC Name |
2-[(7-cyano-2,4-dioxo-1H-thieno[3,2-d]pyrimidin-6-yl)sulfanyl]-N-(1-phenylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N4O3S2/c1-9(10-5-3-2-4-6-10)19-12(22)8-25-16-11(7-18)13-14(26-16)15(23)21-17(24)20-13/h2-6,9H,8H2,1H3,(H,19,22)(H2,20,21,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAROQCIWWNUKFM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)CSC2=C(C3=C(S2)C(=O)NC(=O)N3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(7-cyano-2,4-dioxo-1H-thieno[3,2-d]pyrimidin-6-yl)sulfanyl]-N-(1-phenylethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.